![molecular formula C17H14N2O3S B5556291 methyl [(4-oxo-3-phenyl-3,4-dihydro-2-quinazolinyl)thio]acetate](/img/structure/B5556291.png)
methyl [(4-oxo-3-phenyl-3,4-dihydro-2-quinazolinyl)thio]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of methyl [(4-oxo-3-phenyl-3,4-dihydro-2-quinazolinyl)thio]acetate involves multiple steps starting from anthranilic acid. The process includes esterification, reaction with chloroacetyl chloride, conversion to thiocyanato compound, and cyclization to obtain the target precursor. Subsequent reactions with aromatic aldehydes under boiling conditions produce different hydrazones derivatives, showcasing the compound's versatility as a precursor for synthesizing new derivatives of the quinazolin-4-one moiety (Al-iraqi & Al-Allaf, 2021).
Molecular Structure Analysis
The molecular structure of similar quinazolinyl compounds has been determined by X-ray diffraction methods, revealing that the quinazoline moiety and the methyl substituted phenyl ring are almost planar. This planarity suggests a degree of aromatic stability and electronic delocalization, which could impact the compound's reactivity and interactions (Rajnikant et al., 2001).
Chemical Reactions and Properties
Methyl [(4-oxo-3-phenyl-3,4-dihydro-2-quinazolinyl)thio]acetate participates in various chemical reactions, demonstrating its reactivity and potential for creating diverse chemical structures. For instance, its ability to undergo cyclization and react with different electrophiles highlights its utility in synthetic chemistry for generating compounds with a wide range of biological activities (Hermecz et al., 1993).
properties
IUPAC Name |
methyl 2-(4-oxo-3-phenylquinazolin-2-yl)sulfanylacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O3S/c1-22-15(20)11-23-17-18-14-10-6-5-9-13(14)16(21)19(17)12-7-3-2-4-8-12/h2-10H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBKFJJSNKWKRRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CSC1=NC2=CC=CC=C2C(=O)N1C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl [(4-oxo-3-phenyl-3,4-dihydro-2-quinazolinyl)sulfanyl]acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.